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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555084

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of C.I.
Vat Brown 1 (CAS No. 2475-33-4), an anthraquinone-based vat dye. The following sections
detail the available spectroscopic data, experimental protocols for obtaining this data, and
logical workflows for the characterization process.

Introduction

C.l. Vat Brown 1, with the molecular formula C42H1sN20e and a molecular weight of 646.60
g/mol , is a complex organic dye.[1][2] Its characterization is crucial for quality control in the
textile industry, for understanding its environmental fate, and for potential applications in other
fields. Spectroscopic techniques are fundamental in elucidating its chemical structure and
purity. This guide focuses on Fourier-Transform Infrared (FT-IR) Spectroscopy, Ultraviolet-
Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS), as these are the predominantly
reported methods in the scientific literature. Notably, experimental Nuclear Magnetic
Resonance (NMR) data for C.1. Vat Brown 1 is not readily available in the reviewed literature.

Spectroscopic Data

The following tables summarize the available quantitative data for the spectroscopic analysis of
C.l. Vat Brown 1.

Fourier-Transform Infrared (FT-IR) Spectroscopy
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The FT-IR spectrum of C.l. Vat Brown 1 reveals key functional groups present in its structure.
The data presented is based on spectra obtained from solid samples.

Wavenumber (cm—?) Intensity Assignment

N-H stretching vibrations of the

~3400 Strong, Broad ]
secondary amine groups.
C=0 stretching vibrations of
~1670 Strong )
the quinone carbonyl groups.
] C=C stretching vibrations of
~1580 Medium o
the aromatic rings.
~1250 Medium C-N stretching vibrations.
C-H bending vibrations and
Below 1000 Multiple other fingerprint region

absorptions.

Data interpreted from graphical representations in scientific literature.[3][4]

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis absorption spectrum of C.I. Vat Brown 1 is characterized by a prominent
absorption band in the visible region, which is responsible for its brown color. The position of
the maximum absorption (A_max) can be influenced by the solvent and the pH of the solution.

Wavelength (A_max) Solvent/Conditions Reference

~450-550 nm Aqueous solution [5]1[6]

Note: The A_max is presented as a range due to the broad nature of the absorption band and
variations in experimental conditions reported in the literature.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of C.l. Vat Brown 1.
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m/z Value Interpretation Reference

646 Molecular ion peak [M]* [718]

The mass spectrum of the parent dye primarily shows the molecular ion peak, confirming its
molecular weight.[7][8]

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below. These
protocols are based on methods described for the analysis of C.I. Vat Brown 1 and other
similar dyes.

FT-IR Spectroscopy

Objective: To identify the functional groups present in C.I. Vat Brown 1.
Methodology:

» Sample Preparation: A small amount of the solid C.I. Vat Brown 1 dye is finely ground. The
ground sample is then intimately mixed with dry potassium bromide (KBr) powder in a mortar
and pestle.

» Pellet Formation: The mixture is transferred to a pellet press, and pressure is applied to form
a thin, transparent KBr pellet.

o Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer.
The spectrum is recorded in the mid-IR range (typically 4000-400 cm~1). A background
spectrum of a pure KBr pellet is also recorded and automatically subtracted from the sample
spectrum.

o Data Analysis: The resulting spectrum is analyzed to identify the characteristic absorption
bands corresponding to the functional groups of the dye molecule.

UV-Vis Spectroscopy

Objective: To determine the maximum absorption wavelength (A_max) of C.l. Vat Brown 1 in
solution.
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Methodology:

o Solvent Selection: A suitable solvent in which the dye is soluble is chosen (e.g., an aqueous
solution).

e Solution Preparation: A dilute stock solution of C.I. Vat Brown 1 is prepared by accurately
weighing a small amount of the dye and dissolving it in a known volume of the chosen
solvent.

» Serial Dilutions: A series of standard solutions of known concentrations are prepared from
the stock solution.

o Data Acquisition: The UV-Vis spectrophotometer is calibrated using the pure solvent as a
blank. The absorbance of each standard solution is then measured over the UV-Vis range
(typically 200-800 nm).

o Data Analysis: The wavelength of maximum absorbance (A_max) is determined from the
resulting spectra.

Mass Spectrometry

Objective: To confirm the molecular weight of C.I. Vat Brown 1.
Methodology:

o Sample Preparation: A dilute solution of C.I. Vat Brown 1 is prepared in a suitable volatile
solvent.

« lonization: The sample solution is introduced into the mass spectrometer, where it is ionized
using an appropriate technique (e.g., Electrospray lonization - ESI).

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by the mass analyzer.

o Detection: The abundance of each ion is measured by the detector.

o Data Analysis: The mass spectrum is analyzed to identify the molecular ion peak, which
corresponds to the molecular weight of the dye.
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Visualizations

The following diagrams illustrate the logical workflow for the spectroscopic characterization of
C.l. Vat Brown 1.
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Caption: Experimental workflow for the spectroscopic characterization of C.I. Vat Brown 1.
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Caption: Logical relationship between C.I. Vat Brown 1 and the information obtained from
different spectroscopic techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Characterization of C.I. Vat Brown 1: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555084+#spectroscopic-characterization-of-c-i-vat-
brown-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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